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Compound of Interest

(3-Methylpyrazin-2-
Compound Name:
yl)methanamine

cat. No.: B1318805

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is provided for guidance and is based on data from
structurally similar compounds. A specific Safety Data Sheet (SDS) for (3-Methylpyrazin-2-
yl)methanamine hydrochloride (CAS No. 1523618-20-3) was not publicly available at the time
of this writing. Always consult the official Safety Data Sheet provided by your supplier before
handling this compound.

Introduction

(3-Methylpyrazin-2-yl)methanamine hydrochloride is a heterocyclic amine derivative with
potential applications in pharmaceutical research and development. Its structure, featuring a
pyrazine ring, suggests its utility as a building block in the synthesis of various biologically
active molecules. Proper handling and storage are crucial to ensure the safety of laboratory
personnel and to maintain the integrity of the compound for experimental use.

Chemical and Physical Properties

Quantitative data for (3-Methylpyrazin-2-yl)methanamine hydrochloride is limited. The
following table summarizes known information and data extrapolated from analogous
compounds.
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Property Value Source/Analogy
CAS Number 1523618-20-3 [1]
Molecular Formula CeH10CIN3 Inferred from structure
Likely an off-white to light Analogy to similar amine
Appearance ] )
yellow solid hydrochlorides[2]
B Expected to be soluble in Analogy to amine
Solubility ]
water hydrochlorides[2]
Likely stable under
. recommended storage Analogy to similar amine
Stability - )
conditions. May be hydrochlorides[2]
hygroscopic.
Potential for acute oral toxicity,
skin irritation, serious eye Based on SDS of similar
Hazards

irritation, and respiratory

irritation.

compounds[2][3]

Safety Precautions and Personal Protective

Equipment (PPE)

Given the potential hazards associated with this class of compounds, strict adherence to safety

protocols is mandatory.

3.1 Engineering Controls:

o Handle this compound in a well-ventilated area, preferably within a certified chemical fume

hood.[3]

o Ensure eyewash stations and safety showers are readily accessible.

3.2 Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles or a face shield.[3]
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» Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[2]
« Skin and Body Protection: Wear a lab coat and ensure exposed skin is covered.

o Respiratory Protection: If handling large quantities or if dust is generated, use a NIOSH-
approved respirator with an appropriate particulate filter.

Experimental Protocols
4.1 Protocol for Handling and Dispensing:

e Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace within a chemical fume hood by lining the surface with absorbent paper.

» Weighing: Use a microbalance within the fume hood for accurate weighing. To minimize dust
generation, avoid pouring the solid directly. Use a spatula to carefully transfer the desired
amount to a tared weigh boat or vial.

« Dissolution: If preparing a solution, add the solid to the solvent slowly while stirring. Be
aware of any potential exothermic reactions, although unlikely with this compound class in
common laboratory solvents.

o Cleanup: After dispensing, decontaminate the spatula and weighing surfaces with an
appropriate solvent (e.g., 70% ethanol) and wipe clean. Dispose of all contaminated
materials (weigh boats, absorbent paper, gloves) in a designated hazardous waste container.

e Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[3]
4.2 Protocol for Storage:

o Container: Store the compound in its original, tightly sealed container to prevent
contamination and exposure to moisture.[3]

e Environment: Keep the container in a cool, dry, and well-ventilated area, away from direct
sunlight and sources of ignition.[3][4]

e Incompatibilities: Store away from strong oxidizing agents and strong acids.[5]
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o Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
any relevant hazard warnings.

Visualizations

5.1 Workflow for Safe Handling
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Workflow for Safe Handling of (3-Methylpyrazin-2-yl)ymethanamine hydrochloride
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Caption: Safe handling workflow for (3-Methylpyrazin-2-yl)methanamine hydrochloride.
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5.2 Logical Relationships in Storage and Safety

Key Relationships in Storage and Safety

(3-Methylpyrazin-2-yl)methanamine
hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for (3-Methylpyrazin-2-
yl)methanamine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1318805#proper-handling-and-storage-of-3-
methylpyrazin-2-yl-methanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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